N-((3-(2-oxo-1,2-dihydropyridin-3-yl)-1,2,4-oxadiazol-5-yl)methyl)tetrahydrothiophene-3-carboxamide 1,1-dioxide

• IUPAC Name: 1,1-dioxo-N-[[3-(2-oxo-1H-pyridin-3-yl)-1,2,4-oxadiazol-5-yl]methyl]thiolane-3-carboxamide
• InChI: InChI=1S/C13H14N4O5S/c18-12(8-3-5-23(20,21)7-8)15-6-10-16-11(17-22-10)9-2-1-4-14-13(9)19/h1-2,4,8H,3,5-7H2,(H,14,19)(H,15,18)
• InChI Key: WLFMXNIAJWYEES-UHFFFAOYSA-N
• Canonical SMILES: C1CS(=O)(=O)CC1C(=O)NCC2=NC(=NO2)C3=CC=CNC3=O
• Molecular Formula: C13H14N4O5S
• Molecular Weight: 338.34 g/mol

Description

N-((3-(2-oxo-1,2-dihydropyridin-3-yl)-1,2,4-oxadiazol-5-yl)methyl)tetrahydrothiophene-3-carboxamide 1,1-dioxide is a useful research compound. Its molecular formula is C13H14N4O5S and its molecular weight is 338.34. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Oxadiazole Derivatives and Their Applications

Oxadiazole derivatives, for instance, have been synthesized and evaluated for various biological activities, including antimicrobial, antidiabetic, and enzyme inhibition properties. For example, 2,5-diphenyl-1,3,4-oxadiazole derivatives have shown promise as molecular wires due to their structural stability and optoelectronic properties, demonstrating the potential of oxadiazole compounds in the development of new materials and pharmaceuticals (Wang et al., 2006). Similarly, 1,3,4-oxadiazoles decorated with long alkyl chains have been investigated for their ability to inhibit acetyl- and butyrylcholinesterase, enzymes relevant in the treatment of conditions like dementias and myasthenia gravis (Pflégr et al., 2022).

Dihydropyrimidine and Their Therapeutic Potential

Dihydropyrimidine derivatives have been synthesized for in vitro antidiabetic screening, indicating the relevance of this scaffold in the search for new antidiabetic agents. A series of N-substituted-6-methyl-4-{4-[5-(4-nitrophenyl)-1,3,4-oxadiazol-2-yl]methoxyphenyl}-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxamides demonstrated significant antidiabetic activity, showcasing the therapeutic potential of dihydropyrimidine derivatives in diabetes management (Lalpara et al., 2021).

Carboxamide Compounds in Crystal Engineering

Carboxamide compounds have been utilized in crystal engineering to form pharmaceutical cocrystals, highlighting their importance in the development of new pharmaceutical formulations. The carboxamide-pyridine N-oxide heterosynthon, for example, has been shown to assemble isonicotinamide N-oxide in a triple helix architecture, demonstrating the utility of carboxamides in pharmaceutical cocrystal synthesis (Reddy et al., 2006).